Cas no 857678-55-8 ([dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)])

• Product Name: [dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)]
• CAS No: 857678-55-8
• MF: C₅₄H₄₈Cl₂N₂P₂Ru
• MW: 958.895853042603
• CID: 3162407
• PubChem ID: 11263145
• Update Time: 2025-06-29

[dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)] Chemical and Physical Properties

Names and Identifiers

• [dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)]
• RuCl2[(S)-tolbinap)](pica); RuCl2[(S)-tolbinap](pica); S-TOLBINAP RUCL2 AMPY
• 857678-55-8
• Dichloro[(S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl](2-aminomethylpyridine)ruthenium(II)
• [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;pyridin-2-ylmethanamine
• 858116-31-1
• (R)-Tol-Binap RuCl2 AMPY
• 813-215-7
• (1-(2-Bis(4-methylphenyl)phosphanylnaphthalen-1-yl)naphthalen-2-yl)-bis(4-methylphenyl)phosphane;dichlororuthenium;pyridin-2-ylmethanamine
• 812-843-9
• Dichloro[(S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl](2-aminomethylpyridine)ruthenium(II) RuCl2(AMPY)[(S)-Tol-Binap]
• Dichloro((S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl)(2-aminomethylpyridine)ruthenium(II) RuCl2(AMPY)((S)-Tol-Binap)

• Inchi： 1S/C48H40P2.C6H8N2.2ClH.Ru/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42;7-5-6-3-1-2-4-8-6;;;/h5-32H,1-4H3;1-4H,5,7H2;2*1H;/q;;;;+2/p-2
• InChI Key： UCHLDFFOSWUXLN-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.N1C=CC=CC=1CN

Computed Properties

• Exact Mass: 956.15600
• Monoisotopic Mass: 958.171319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 61
• Rotatable Bond Count: 8
• Complexity: 963
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 32.11000
• LogP: 12.53910
• Sensitiveness: air sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on [dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)]

Dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II) - CAS No. 857678-55-8

The compound dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II), with CAS No. 857678-55-8, is a highly specialized organometallic complex that has garnered significant attention in the fields of catalysis and coordination chemistry. This compound is notable for its intricate structure, which combines a ruthenium(II) center with a chiral binaphthyl ligand system and an α-picolylamino group. The binaphthyl ligand plays a crucial role in imparting chirality to the complex, making it a valuable tool in asymmetric catalysis.

Recent studies have highlighted the potential of this compound in various catalytic transformations. For instance, researchers have demonstrated its effectiveness in asymmetric hydrogenation reactions, where it serves as a highly enantioselective catalyst. The α-picolylamino group is particularly significant in stabilizing the metal center and enhancing the catalytic activity. Moreover, the di-4-tolylphosphino substituents on the binaphthyl ligand contribute to the electronic and steric properties of the complex, further optimizing its performance in these reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the binaphthyl ligand. The ligand is synthesized via a palladium-catalyzed coupling reaction between two di-4-tolylphosphine-substituted naphthalene derivatives. The resulting binaphthyl ligand is then coordinated to a ruthenium(II) precursor in the presence of an α-picolylamine derivative and chloride ions. The stereochemistry of the final product is carefully controlled to ensure high enantiomeric purity, which is critical for its applications in asymmetric catalysis.

One of the most exciting developments involving this compound is its application in cross-coupling reactions, particularly in the presence of other transition metals such as palladium or nickel. The ability of this ruthenium complex to act as a co-catalyst has opened new avenues for efficient and selective synthesis of complex organic molecules. For example, recent research has shown that this compound can facilitate C-H activation reactions under mild conditions, offering a novel route to constructing biologically active compounds.

In addition to its catalytic applications, this compound has also been studied for its potential in metal-mediated polymerization reactions. The chiral environment provided by the binaphthyl ligand allows for the formation of polymers with well-defined stereochemistry, which is highly desirable in materials science. Furthermore, preliminary studies suggest that this compound may find applications in electrocatalysis, particularly in energy storage and conversion systems such as fuel cells and batteries.

The unique combination of chirality and electronic versatility makes this compound a versatile tool in modern organometallic chemistry. Its ability to participate in a wide range of reactions while maintaining high levels of enantioselectivity underscores its importance as a catalyst in both academic and industrial settings. As researchers continue to explore its properties and applications, it is likely that new and innovative uses for this compound will emerge.

In conclusion, dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II) (CAS No. 857678-55-8) represents a cutting-edge advancement in organometallic chemistry. Its intricate structure and exceptional catalytic properties make it an invaluable tool for researchers seeking to develop new methods for synthesizing complex organic molecules with high enantioselectivity.